Cas no 2137739-09-2 ((5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one)

• Product name: (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one
• CAS No: 2137739-09-2
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 4640172

(5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one
• Z2217033053
• Rac-(5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one

• Inchi： 1S/C10H16N4O/c1-13-9(15)4-3-7(11)10(13)8-5-6-12-14(8)2/h5-7,10H,3-4,11H2,1-2H3/t7-,10-/m1/s1
• InChI Key： GECWGZMABPIRPP-GMSGAONNSA-N
• SMILES： O=C1CC[C@H]([C@H](C2=CC=NN2C)N1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: -1.2
• Topological Polar Surface Area: 64.2

Additional information on (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one

Recent Advances in the Study of (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one (CAS: 2137739-09-2)

In recent years, the compound (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one (CAS: 2137739-09-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidin-2-one core and pyrazole substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.

The synthesis of (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one has been optimized to achieve higher yields and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route utilizing chiral auxiliaries, which improved the overall efficiency of the process. The study also highlighted the importance of the stereochemistry at the 5 and 6 positions, as the (5R,6R) configuration was found to be critical for the compound's biological activity.

Pharmacological evaluations have revealed that (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound can effectively modulate the activity of key cytokines, making it a potential candidate for the treatment of autoimmune diseases. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders.

Recent preclinical trials have further elucidated the safety profile and pharmacokinetics of (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one. A study conducted by a leading pharmaceutical company reported favorable bioavailability and minimal off-target effects, supporting its advancement to clinical trials. The compound's stability under physiological conditions and its metabolic pathways have also been characterized, providing a solid foundation for future drug development efforts.

In conclusion, (5R,6R)-5-amino-1-methyl-6-(1-methyl-1H-pyrazol-5-yl)piperidin-2-one (CAS: 2137739-09-2) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Ongoing research aims to explore its full therapeutic potential and optimize its clinical applications.